![molecular formula C15H21HoO6 B12321586 Holmium(3+);pentane-2,4-dione](/img/structure/B12321586.png)
Holmium(3+);pentane-2,4-dione
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Overview
Description
This compound is formed by the reaction of holmium with pentane-2,4-dione, resulting in a complex coordinated with three pentane-2,4-dione ligands and one or two water molecules . Holmium is a rare earth element, and its complexes are known for their unique properties and applications in various fields.
Preparation Methods
The synthesis of Holmium(3+);pentane-2,4-dione involves the reaction of holmium in its trivalent state with pentane-2,4-dione. The reaction typically occurs in an aqueous solution, where holmium ions react with pentane-2,4-dione to form a complex coordinated with three pentane-2,4-dione ligands and one or two water molecules . The crystal structures of these complexes have been determined under different experimental conditions, such as varying pH levels .
Chemical Reactions Analysis
Holmium(3+);pentane-2,4-dione undergoes various chemical reactions, including complexation and substitution reactions. The complexation reactions involve the formation of stable complexes with other metal ions, such as copper(II) and cobalt(II) . These reactions are typically carried out in polar organic solvents, which facilitate the formation of stable complexes . The major products formed from these reactions are the corresponding metal complexes with pentane-2,4-dione ligands.
Scientific Research Applications
Holmium(3+);pentane-2,4-dione has several scientific research applications. One notable application is in the field of intra-arterial radionuclide therapy for the treatment of liver metastases . The compound is used to prepare microspheres embedded with holmium, which can be incorporated into poly(L-lactic acid) microspheres for selective internal radionuclide therapy . Additionally, holmium-doped materials have been studied for their enhanced photocatalytic activity under visible light, making them useful in environmental pollution control .
Comparison with Similar Compounds
Holmium(3+);pentane-2,4-dione can be compared with other similar compounds, such as complexes of other rare earth elements with pentane-2,4-dione. For instance, complexes of neodymium(III) and dysprosium(III) with pentane-2,4-dione have been studied for their luminescent properties . These compounds share similar coordination structures but differ in their specific applications and properties. This compound is unique in its use for radionuclide therapy and enhanced photocatalytic activity .
Properties
Molecular Formula |
C15H21HoO6 |
---|---|
Molecular Weight |
462.25 g/mol |
IUPAC Name |
holmium(3+);pentane-2,4-dione |
InChI |
InChI=1S/3C5H7O2.Ho/c3*1-4(6)3-5(2)7;/h3*3H,1-2H3;/q3*-1;+3 |
InChI Key |
UEKRGRZSLATUQV-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.CC(=O)[CH-]C(=O)C.[Ho+3] |
Origin of Product |
United States |
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